N-(2,4-dimethylphenyl)-2-[2-(2-ethoxyethyl)-1-oxoisoquinolin-5-yl]oxyacetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[2-(2-ethoxyethyl)-1-oxoisoquinolin-5-yl]oxyacetamide
• InChI: InChI=1S/C23H26N2O4/c1-4-28-13-12-25-11-10-18-19(23(25)27)6-5-7-21(18)29-15-22(26)24-20-9-8-16(2)14-17(20)3/h5-11,14H,4,12-13,15H2,1-3H3,(H,24,26)
• InChI Key: CIRZINSPKVGWGO-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C=CC2=C(C1=O)C=CC=C2OCC(=O)NC3=C(C=C(C=C3)C)C
• Molecular Formula: C23H26N2O4
• Molecular Weight: 394.5 g/mol

Description

N-(2,4-dimethylphenyl)-2-[2-(2-ethoxyethyl)-1-oxoisoquinolin-5-yl]oxyacetamide, also known as DPA-714, is a promising radioligand used in positron emission tomography (PET) imaging. It has been extensively studied for its potential use in various scientific research applications, particularly in the field of neurology.

Scientific Research Applications

Structural Studies and Compound Properties

Research has been conducted on the structural aspects of amide-containing isoquinoline derivatives, which are structurally related to the compound . These studies focus on the formation of gels and crystalline solids upon treatment with various mineral acids and the formation of host–guest complexes. Such compounds have been noted for their altered fluorescence emission properties, which could be of interest in the development of fluorescent markers or probes in biological systems (Karmakar, Sarma, & Baruah, 2007).

Antitumor Activities

Several studies on related compounds have demonstrated significant antitumor activities. For example, novel series of benzyl-substituted quinazolinones have shown promising in vitro antitumor activity, indicating the potential of isoquinoline derivatives in cancer therapy (Al-Suwaidan et al., 2016). Furthermore, derivatives with a 2-oxoquinoline structure have been explored for their anticancer properties, highlighting the role of such compounds in developing new anticancer agents (Fang et al., 2016).

Antifungal Agents

Research on 2-(2-oxo-morpholin-3-yl)-acetamide derivatives has identified them as potent antifungal agents against various Candida and Aspergillus species. This suggests that structurally related compounds, such as the one , could be explored for their potential antifungal properties (Bardiot et al., 2015).

Molecular Docking and Vibrational Study

A detailed vibrational study and molecular docking analysis on a compound structurally similar to the one of interest have been conducted. This research focuses on understanding the compound's structural and electronic properties, which could inform its interactions with biological targets (El-Azab et al., 2016).